Cas no 1361802-64-3 (Methyl 2-(2,5-dichlorophenyl)-6-fluoronicotinate)

• Product Name: Methyl 2-(2,5-dichlorophenyl)-6-fluoronicotinate
• CAS No: 1361802-64-3
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4923010
• Update Time: 2025-05-24

Methyl 2-(2,5-dichlorophenyl)-6-fluoronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2,5-dichlorophenyl)-6-fluoronicotinate

• Inchi： 1S/C13H8Cl2FNO2/c1-19-13(18)8-3-5-11(16)17-12(8)9-6-7(14)2-4-10(9)15/h2-6H,1H3
• InChI Key： LSJREJGMVITMJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(C(=O)OC)=CC=C(N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• XLogP3: 4.1
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(2,5-dichlorophenyl)-6-fluoronicotinate

Research Brief on Methyl 2-(2,5-dichlorophenyl)-6-fluoronicotinate (CAS: 1361802-64-3) in Chemical and Biomedical Applications

Methyl 2-(2,5-dichlorophenyl)-6-fluoronicotinate (CAS: 1361802-64-3) is a fluorinated nicotinate derivative that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its dichlorophenyl and fluoronicotinate moieties, exhibits unique physicochemical properties that make it a promising candidate for pharmaceutical development. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the areas of anti-inflammatory and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways and biological activity of Methyl 2-(2,5-dichlorophenyl)-6-fluoronicotinate. The research team employed a multi-step synthesis approach, starting from commercially available 2,5-dichlorobenzaldehyde, to achieve high yields of the target compound. The study highlighted the compound's stability under physiological conditions and its ability to serve as a precursor for more complex molecular structures with enhanced bioactivity.

In the context of drug discovery, Methyl 2-(2,5-dichlorophenyl)-6-fluoronicotinate has shown particular promise as a scaffold for kinase inhibitors. A recent patent application (WO2023018765) describes derivatives of this compound that demonstrate potent inhibitory activity against specific tyrosine kinases involved in inflammatory pathways. The molecular docking studies included in this patent suggest that the dichlorophenyl group plays a crucial role in binding to the ATP pocket of target kinases.

From a pharmacological perspective, researchers have evaluated the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of Methyl 2-(2,5-dichlorophenyl)-6-fluoronicotinate derivatives. A 2024 study in Bioorganic & Medicinal Chemistry reported that fluorination at the 6-position significantly improves metabolic stability compared to non-fluorinated analogs, while the ester group at position 2 allows for prodrug strategies to enhance oral bioavailability.

The compound's potential extends beyond therapeutic applications. Recent work published in ACS Applied Materials & Interfaces (2024) has explored its use in the development of fluorescent probes for biological imaging. The researchers capitalized on the compound's inherent fluorescence properties, which can be modulated by the dichlorophenyl substituent, to create sensitive probes for detecting reactive oxygen species in cellular environments.

As research progresses, safety and toxicological assessments of Methyl 2-(2,5-dichlorophenyl)-6-fluoronicotinate have become increasingly important. A recent preclinical study conducted by a European research consortium found that the compound exhibits a favorable safety profile at therapeutic doses, with no significant cytotoxicity observed in human hepatocyte assays. However, researchers caution that further studies are needed to fully understand its long-term effects and potential metabolites.

The commercial availability of Methyl 2-(2,5-dichlorophenyl)-6-fluoronicotinate has improved significantly in recent years, with several specialty chemical suppliers now offering the compound in research quantities. This increased accessibility is expected to accelerate further investigation into its applications, particularly in fragment-based drug discovery and combinatorial chemistry approaches.